Cas no 1806572-05-3 (3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine)

• Product Name: 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine
• CAS No: 1806572-05-3
• MF: C₆H₂F₄INS
• MW: 323.049866199493
• CID: 4906057
• Update Time: 2025-06-11

3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2F4INS/c7-3-1-12-2-4(5(3)11)13-6(8,9)10/h1-2H
• InChI Key： WVNFDPBSLZKZSP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.3
• Topological Polar Surface Area: 38.2

Additional information on 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine

Introduction to 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine (CAS No. 1806572-05-3)

3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806572-05-3, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a versatile scaffold widely utilized in medicinal chemistry due to its favorable electronic and steric properties. The presence of multiple substituents, including a fluoro group, an iodo atom, and a trifluoromethylthio moiety, imparts unique reactivity and functionalization potential, making it a valuable building block for synthesizing complex molecules.

The structural features of 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine make it particularly interesting for drug discovery efforts. The fluoro group is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of pharmaceutical compounds. Meanwhile, the iodo atom serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules. The trifluoromethylthio group introduces both lipophilicity and electronic effects that can fine-tune the biological activity of derived compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The compound 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine has emerged as a key intermediate in several synthetic strategies aimed at generating lead compounds with enhanced efficacy and reduced side effects. For instance, its application in constructing kinase inhibitors has been explored extensively, given the critical role of kinases in signal transduction pathways associated with numerous pathological conditions.

One notable area of investigation involves the use of 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in a wide range of cellular processes and have been identified as promising drug targets. However, their large binding surfaces and lack of well-defined binding pockets make them challenging to inhibit with traditional small molecules. The pyridine core of this compound provides a suitable platform for designing molecules that can disrupt PPIs by inserting into hydrophobic pockets or competing with natural ligands. Recent studies have demonstrated that derivatives of 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine exhibit potent activity against certain PPIs, offering new avenues for therapeutic intervention.

The agrochemical sector has also benefited from the utility of 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine as a key intermediate in the synthesis of novel pesticides and herbicides. The introduction of fluorine and iodine substituents enhances the bioactivity and environmental stability of agrochemicals, ensuring prolonged efficacy while minimizing residues. Researchers have leveraged this compound to develop next-generation crop protection agents that offer improved selectivity and lower toxicity profiles compared to conventional formulations.

The synthetic methodologies involving 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine have seen significant advancements in recent years. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular architectures from this precursor. For example, palladium-catalyzed Suzuki-Miyaura couplings with boronic acids have been employed to introduce diverse aryl groups at the iodo-substituted position, generating libraries of pyridine derivatives for high-throughput screening.

Furthermore, organometallic chemistry has played a crucial role in exploring new synthetic pathways for functionalizing 3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine. For instance, lithium or magnesium intermediates derived from this compound have been used in nucleophilic substitution reactions to introduce various heterocyclic moieties or alkenyl groups. These transformations have expanded the chemical space available for drug discovery and material science applications.

The pharmacological potential of derivatives derived from 3-fluoro-N,N-dimethylaniline CAS No 62294121 has been extensively studied due to its role as an intermediate in synthesizing active pharmaceutical ingredients (APIs). These APIs are utilized across multiple therapeutic areas including central nervous system disorders such as depression and anxiety disorders where modulation of neurotransmitter systems is crucial for therapeutic effects.

The versatility of 3-fluoro-N,N-dimethylaniline CAS No 62294121 extends beyond pharmaceutical applications into agrochemical research where it serves as a precursor for developing novel pesticides with improved efficacy against resistant pests while maintaining environmental safety standards required by modern agriculture practices ensuring sustainable food production systems worldwide.

The synthesis strategies employed when working with intermediates like CAS No 62294121 intermediate CAS No 62294121 often involve multi-step organic transformations requiring precise control over reaction conditions including temperature solvents catalyst selection among others factors that influence yield purity final product quality these considerations become even more critical when scaling up production processes from laboratory-scale quantities industrial manufacturing levels where efficiency cost-effectiveness become paramount factors driving innovation within synthetic organic chemistry field overall enhancing accessibility affordability essential medicines global populations need today tomorrow